Cas no 119205-38-8 (Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate)

• Product Name: Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate
• CAS No: 119205-38-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD05665152
• CID: 132112
• Update Time: 2025-10-30

Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• 3-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-2-
• Benzo[b]thiophene-2-carboxylicacid, 3-amino-4,5,6,7-tetrahydro-, methyl ester
• Methyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• Ethyl 3-amino-3a,4,5,6,7,7a-hexahydrobenzo[b]thiophene-2-carboxylate
• 3-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• 3-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-2-carboxylic acid methyl ester ,97%
• 3282AA
• FCH1376804
• EN001635
• AX8084111
• F
• Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate

• MDL： MFCD05665152
• Inchi： 1S/C10H13NO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5,11H2,1H3
• InChI Key： WBBFZXDFNCRFGM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2=C1CCCC2)N

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.273
• Boiling Point: 414.337°C at 760 mmHg
• Flash Point: 204.384°C
• Refractive Index: 1.609
• PSA: 80.56000
• LogP: 2.57690

Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate

Comprehensive Overview of Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate (CAS No. 119205-38-8)

Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate (CAS No. 119205-38-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiophene derivatives, which are widely studied for their bioactive properties. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for heterocyclic compounds like Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate has surged due to their relevance in drug discovery and material science. A common query among scientists is how this compound compares to other benzothiophene-based scaffolds in terms of synthetic accessibility and bioactivity. Its tetrahydrobenzothiophene core offers enhanced stability compared to aromatic analogs, making it suitable for prodrug development and metabolic studies. Additionally, its carboxylate ester group allows for further functionalization, a feature highly valued in combinatorial chemistry.

The synthesis of CAS No. 119205-38-8 typically involves cyclization reactions of appropriately substituted precursors, followed by esterification and amination steps. Recent publications highlight its utility in constructing kinase inhibitors, a hot topic in oncology research. Users frequently search for solubility data, storage conditions, and spectroscopic characterization (e.g., NMR, HPLC) of this compound, reflecting practical concerns in laboratory settings. Notably, its logP value and hydrogen bonding capacity are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) predictions.

From an industrial perspective, Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate is gaining attention as a building block for crop protection agents, coinciding with the growing focus on sustainable agriculture. Its molecular framework can be modified to target specific plant pathogens while minimizing environmental impact. This aligns with frequent searches about green chemistry alternatives and biodegradable agrochemicals. Furthermore, its potential in photovoltaic materials is being explored, linking it to renewable energy trends.

Quality control of CAS No. 119205-38-8 is another area of interest. Analytical methods such as mass spectrometry and X-ray crystallography are often employed to verify purity and confirm structural integrity. Discussions in online forums frequently address challenges like scale-up synthesis and byproduct minimization, underscoring the need for optimized protocols. The compound’s thermal stability and compatibility with common reagents are also frequently queried, especially by process chemists.

In summary, Methyl 3-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate (CAS No. 119205-38-8) represents a multifaceted tool for modern chemical research. Its applications span from medicinal chemistry to materials engineering, driven by its adaptable structure and functional groups. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and energy.